Cas no 22426-24-0 (2-Furanmethanol, a-methyl-, 2-acetate)

• Product name: 2-Furanmethanol, a-methyl-, 2-acetate
• CAS No: 22426-24-0
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 276439
• PubChem ID: 2733894

2-Furanmethanol, a-methyl-, 2-acetate Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol, a-methyl-, 2-acetate
• 1-(2-furyl)ethylacetate
• starbld0003943
• 1-(furan-2-yl)ethyl acetate
• 22426-24-0
• DL-1-(2-FURYL)ETHYL ACETATE

• Inchi： InChI=1S/C8H10O3/c1-6(11-7(2)9)8-4-3-5-10-8/h3-6H,1-2H3/t6-/m1/s1
• InChI Key： WOYASPSVTWXGJJ-ZCFIWIBFSA-N
• SMILES： CC(O[C@@H](C1=CC=CO1)C)=O

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 39.4
• XLogP3: 1.1

Experimental Properties

• Color/Form: Not available
• Density: 1.1263 (rough estimate)
• Boiling Point: 80-82 °C (22 mmHg)
• Refractive Index: 1.457-1.459
• PSA: 39.44
• Solubility: Not available

2-Furanmethanol, a-methyl-, 2-acetate Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds